Cas no 1782838-43-0 (3-\u200bBromo-benzob\u200bthiophene-\u200b7-\u200bol)

• Product Name: 3-\u200bBromo-benzob\u200bthiophene-\u200b7-\u200bol
• CAS No: 1782838-43-0
• MF: C₈H₅BrOS
• MW: 229.093700170517
• CID: 5057445
• Update Time: 2025-06-08

3-\u200bBromo-benzob\u200bthiophene-\u200b7-\u200bol Chemical and Physical Properties

Names and Identifiers

• 3-?Bromo-benzo[b]?thiophene-?7-?ol
• 3-\u200bBromo-benzob\u200bthiophene-\u200b7-\u200bol

• Inchi： 1S/C8H5BrOS/c9-6-4-11-8-5(6)2-1-3-7(8)10/h1-4,10H
• InChI Key： CKVXHWWNJXDWDO-UHFFFAOYSA-N
• SMILES： C12=C(O)C=CC=C1C(Br)=CS2

Additional information on 3-\u200bBromo-benzob\u200bthiophene-\u200b7-\u200bol

Comprehensive Overview of 3-Bromo-benzothiophene-7-ol (CAS No. 1782838-43-0)

3-Bromo-benzothiophene-7-ol (CAS No. 1782838-43-0) is a halogenated derivative of benzothiophene, a heterocyclic compound widely utilized in pharmaceutical and material science research. The compound's unique structure, featuring a bromine substitution at the 3-position and a hydroxyl group at the 7-position, makes it a valuable intermediate for synthesizing bioactive molecules and functional materials. Researchers are increasingly interested in its potential applications, particularly in the development of organic semiconductors, fluorescent probes, and drug candidates targeting various diseases.

The growing demand for benzothiophene derivatives in medicinal chemistry has propelled studies on 3-Bromo-benzothiophene-7-ol. Its structural motif is frequently explored in the design of kinase inhibitors and anti-inflammatory agents, aligning with current trends in personalized medicine. Additionally, its electron-rich aromatic system contributes to its utility in optoelectronic materials, a hot topic in renewable energy and sustainable technology. This dual applicability underscores its significance in interdisciplinary research.

From a synthetic perspective, 3-Bromo-benzothiophene-7-ol serves as a versatile building block for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex architectures for drug discovery and material engineering. Recent publications highlight its role in optimizing photophysical properties of organic dyes, addressing the need for high-performance sensors and imaging agents in biomedical applications.

Environmental and safety considerations are also critical when handling 3-Bromo-benzothiophene-7-ol. While not classified as hazardous, proper laboratory practices must be followed to ensure safe usage. Its stability under standard conditions and compatibility with green chemistry principles make it a preferred choice for sustainable synthesis. Researchers often search for eco-friendly alternatives and scalable methods to produce such intermediates, reflecting broader industry shifts toward greener processes.

In summary, 3-Bromo-benzothiophene-7-ol (CAS No. 1782838-43-0) exemplifies the convergence of pharmaceutical innovation and advanced material science. Its adaptability to diverse chemical transformations and relevance to cutting-edge research areas ensure its continued prominence in scientific literature and industrial applications. Future studies may further elucidate its potential in catalysis and nanotechnology, solidifying its role as a cornerstone in modern chemistry.